Cas no 24558-77-8 (3,4,5,6-Tetra-O-benzyl-myo-inositol)

3,4,5,6-Tetra-O-benzyl-myo-inositol is a key intermediate in the synthesis of inositol derivatives, widely used in organic and medicinal chemistry. Its tetra-benzyl-protected structure enhances solubility in organic solvents, facilitating selective functionalization of the remaining hydroxyl groups. This compound is particularly valuable for the preparation of phosphoinositides and other biologically active inositol phosphates. The benzyl groups provide robust protection under various reaction conditions while allowing for straightforward deprotection when required. High purity and well-defined stereochemistry make it a reliable building block for complex carbohydrate and signaling molecule research. Its stability and versatility render it indispensable in synthetic applications targeting inositol-based compounds.
3,4,5,6-Tetra-O-benzyl-myo-inositol structure
24558-77-8 structure
Product Name:3,4,5,6-Tetra-O-benzyl-myo-inositol
CAS No:24558-77-8
MF:C34H36O6
MW:540.646050453186
CID:1417697
PubChem ID:5000346
Update Time:2025-06-23

3,4,5,6-Tetra-O-benzyl-myo-inositol Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(benzyloxy)-1,2-cyclohexanedi ol
    • (-)-1,2-diphenylethylamine
    • 1,2-Diphenyl-ethylamine
    • 1,2-Diphenylethylamine
    • (R,S)-1,2-diphenylethylamine
    • 3,4,5,6-tetra-O-benzyl-myo-inositol
    • 1-Amino-1,2-diphenylethane
    • (+/-)-1,2-diphenylethylamine
    • 1,2-diphenylethan-1-amine
    • D-3,4,5,6-tetra-O-benzyl-myo-inositol
    • 1,4,5,6-Tetra-O-benzyl-L-myo-inositol
    • 3,4,5,6-tetra-O-benzyl-D-myo-inositol
    • (1R,2S,3S,4R,5R,6S)-3,4,5,6-tetrakis(benzyloxy)cyclohexane-1,2-diol
    • (-)-1,4,5,6-tetra-O-benzyl-myo-inositol
    • 1L-1,4,5,6-tetra-O-benzyl-myo-inositol
    • (-)-1,4,5,6-tetra-O-benzy
    • 24558-77-8
    • myo-Inositol, 1,2,5,6-tetrakis-O-(phenylmethyl)-
    • AQ-364/41885138
    • DTXSID40407397
    • 115116-22-8
    • 1,4,5,6-tetra-o-benzyl-myo-inositol
    • 3,4,5,6-tetrakis(benzyloxy)cyclohexane-1,2-diol
    • 3,4,5,6-tetrakis(benzyloxy)-1,2-cyclohexanediol
    • Tetrobenzylic myo-inositol
    • SCHEMBL19479654
    • 3,4,5,6-tetrakis(phenylmethoxy)cyclohexane-1,2-diol
    • 3,4,5,6-Tetra-O-benzyl-myo-inositol
    • Inchi: 1S/C34H36O6/c35-29-30(36)32(38-22-26-15-7-2-8-16-26)34(40-24-28-19-11-4-12-20-28)33(39-23-27-17-9-3-10-18-27)31(29)37-21-25-13-5-1-6-14-25/h1-20,29-36H,21-24H2
    • InChI Key: VQNWAWRYJQHLAV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C(C(C(C1OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 540.25118886g/mol
  • Monoisotopic Mass: 540.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 12
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 142-143 ºC
  • Solubility: Insuluble (8.1E-4 g/L) (25 ºC),

3,4,5,6-Tetra-O-benzyl-myo-inositol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T207100-50mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
50mg
$ 420.00 2022-06-03
TRC
T207100-100mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
100mg
$ 700.00 2022-06-03
TRC
T207100-250mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
250mg
$ 1395.00 2022-06-03
Biosynth
MT08757-50 mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
50mg
$202.13 2023-01-03
Biosynth
MT08757-100 mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
100MG
$317.63 2023-01-03
Biosynth
MT08757-250 mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
250MG
$577.50 2023-01-03
Biosynth
MT08757-500 mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
500MG
$981.75 2023-01-03
Biosynth
MT08757-1000 mg
3,4,5,6-Tetra-O-benzyl-myo-inositol
24558-77-8
1g
$1,559.25 2023-01-03

Additional information on 3,4,5,6-Tetra-O-benzyl-myo-inositol

3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8): An Overview of Its Structure, Synthesis, and Applications in Biomedical Research

3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8) is a complex organic compound that has garnered significant attention in the fields of chemistry and biomedical research due to its unique structural properties and potential applications. This compound is a derivative of myo-inositol, a naturally occurring cyclic sugar alcohol that plays a crucial role in various biological processes, including signal transduction and membrane function.

The structure of 3,4,5,6-Tetra-O-benzyl-myo-inositol is characterized by the presence of four benzyl groups attached to the hydroxyl groups of myo-inositol. This modification significantly alters the chemical and physical properties of the molecule, making it a valuable intermediate in the synthesis of more complex compounds and a subject of interest for its potential biological activities.

In recent years, the synthesis of 3,4,5,6-Tetra-O-benzyl-myo-inositol has been optimized to improve yield and purity. One notable method involves the protection of myo-inositol with benzyl chloride in the presence of a base such as sodium hydride. This reaction selectively introduces benzyl groups to the hydroxyl groups, resulting in the formation of 3,4,5,6-Tetra-O-benzyl-myo-inositol. Subsequent deprotection steps can be used to regenerate myo-inositol or to synthesize other derivatives with specific functional groups.

The biological significance of 3,4,5,6-Tetra-O-benzyl-myo-inositol has been explored in various studies. One area of interest is its role in signal transduction pathways. Myo-inositol is a key component of phosphatidylinositol (PI), which is involved in the production of second messengers such as inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers play critical roles in cellular signaling processes, including calcium mobilization and protein kinase C activation.

3,4,5,6-Tetra-O-benzyl-myo-inositol has also been studied for its potential therapeutic applications. For example, recent research has shown that certain derivatives of myo-inositol can modulate insulin sensitivity and glucose metabolism. This has led to investigations into the use of myo-inositol derivatives as potential treatments for metabolic disorders such as diabetes and obesity. The benzyl-protected form of myo-inositol may offer additional stability and bioavailability advantages over the native compound.

In addition to its biological activities, 3,4,5,6-Tetra-O-benzyl-myo-inositol is used as a building block in the synthesis of more complex molecules. For instance, it can be employed in the preparation of glycosides and other carbohydrate-based compounds with specific biological activities. The versatility of this compound makes it an important tool in organic synthesis and drug discovery.

The structural modifications introduced by the benzyl groups also affect the solubility and reactivity of 3,4,5,6-Tetra-O-benzyl-myo-inositol. These properties are crucial for optimizing its use in various applications. For example, improved solubility can enhance its effectiveness as a reagent or intermediate in chemical reactions. Additionally, the stability provided by the benzyl groups can protect sensitive functional groups during multi-step synthetic processes.

In conclusion, 3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8) is a versatile compound with significant potential in both fundamental research and applied chemistry. Its unique structure and properties make it an important intermediate in organic synthesis and a subject of ongoing investigation for its biological activities and therapeutic applications. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.